ethyl 3-[(2-fluorophenyl)imino]butanoate

• IUPAC Name: ethyl 3-(2-fluorophenyl)iminobutanoate
• InChI: InChI=1S/C12H14FNO2/c1-3-16-12(15)8-9(2)14-11-7-5-4-6-10(11)13/h4-7H,3,8H2,1-2H3
• InChI Key: PHPVDMZLLKOYRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=NC1=CC=CC=C1F)C
• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol

Description

Ethyl 3-[(2-fluorophenyl)imino]butanoate, commonly known as EFIB, is a fluorinated organic compound with a unique structure and a variety of applications. EFIB is a versatile molecule that is used in a wide range of scientific research and laboratory experiments. EFIB has a broad range of properties that make it an ideal choice for a variety of experiments, including its ability to form complexes with other molecules, its low toxicity, and its low reactivity.

Scientific Research Applications

EFIB has a wide range of applications in scientific research. It is used in the synthesis of a number of organic compounds and is also used in the synthesis of a variety of pharmaceuticals. EFIB is also used in the synthesis of a variety of materials, including polymers, dyes, and pigments. Additionally, EFIB is used in the synthesis of a number of biologically active compounds, such as hormones and neurotransmitters.

Mechanism of Action

The mechanism of action of EFIB is not completely understood. However, it is known that EFIB is able to form complexes with other molecules, which allows it to interact with a variety of biological systems. Additionally, EFIB is able to interact with a variety of enzymes and receptors, which allows it to affect the activity of these systems.
Biochemical and Physiological Effects
EFIB has a variety of biochemical and physiological effects. In particular, EFIB has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, EFIB has been found to have anti-tumor and anti-cancer properties. EFIB has also been found to have a variety of other biological effects, including the ability to modulate the activity of enzymes and receptors.

Advantages and Limitations for Lab Experiments

The use of EFIB in laboratory experiments has a number of advantages. EFIB is a relatively low-toxicity compound, which makes it an ideal choice for a variety of experiments. Additionally, EFIB is a relatively low-reactivity compound, which makes it an ideal choice for a variety of experiments. However, EFIB is not suitable for all experiments, as it is not suitable for use in experiments involving high temperatures or extreme pH levels.

Future Directions

The potential for future research using EFIB is vast. EFIB could be used to develop new drugs and treatments for a variety of diseases and conditions. Additionally, EFIB could be used to develop new materials and compounds for a variety of applications. EFIB could also be used to develop new methods for the synthesis of a variety of compounds. Finally, EFIB could be used to develop new methods for the detection and quantification of a variety of compounds.

Synthesis Methods

The synthesis of EFIB is relatively straightforward and involves the reaction of 2-fluorobenzoic acid with ethyl 3-aminobutanoate. The reaction is typically carried out in an aqueous solution at a temperature of approximately 100 °C. The reaction is catalyzed by a strong base, such as potassium hydroxide, and the resulting product is a white, crystalline solid.